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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of sodium metatungstate (SMT), also known as sodium polytungstate (SPT), for the

separation of heavy minerals from sediment samples. SMT is a non-toxic and reusable heavy

liquid, offering a safer and more environmentally friendly alternative to traditional hazardous

heavy liquids like bromoform and tetrabromoethane.[1][2][3][4]

Introduction to Sodium Metatungstate (SMT)
Sodium metatungstate (Na₆[H₂W₁₂O₄₀]) is an inorganic salt that, when dissolved in water,

can create solutions with a wide range of densities, from 1.0 g/cm³ up to a maximum of 3.1

g/cm³.[1][2][3] This property makes it an excellent medium for density gradient separation of

minerals.[1][5] Materials with a density greater than the SMT solution will sink, while those with

a lower density will float.[6] This technique is widely used in geology, paleontology, and soil

sciences for isolating specific mineral fractions for further analysis.[1][7]

Key Advantages of Sodium Metatungstate:

Non-toxic: SMT is considered non-toxic, significantly reducing health risks compared to

halogenated hydrocarbons.[1][2][3]

Reusable: The solution can be recovered, cleaned, and reused, making it cost-effective over

time.[2][7]
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Low Viscosity at Lower Densities: SMT solutions have a relatively low viscosity, which allows

for efficient separation.[1][3] However, viscosity increases significantly at higher densities.[6]

[8]

Water-Soluble: Spills can be easily cleaned with water, and the separated minerals can be

washed with deionized water.[2]

Stable: It is stable at room temperature and has a nearly neutral pH in solution.[1][2]

Health and Safety Precautions
While SMT is considered non-toxic, it is still a chemical and should be handled with appropriate

care.

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat.[7]

In case of eye contact, rinse cautiously with water for several minutes.[9][10]

Handling: Avoid ingestion and inhalation.[11] Wash hands thoroughly after handling.[9]

Spills: Clean up spills immediately.[12] Due to its water solubility, spills can be diluted with

water and wiped up.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[9] Although less harmful than other heavy liquids, it can be harmful to aquatic life with long-

lasting effects.[10][11][12][13]

Quantitative Data
The following tables summarize key quantitative data for the preparation and use of sodium
metatungstate solutions.

Table 1: Properties of Sodium Metatungstate
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Property Value Reference(s)

Chemical Formula
Na₆[H₂W₁₂O₄₀] or

3Na₂WO₄·9WO₃·H₂O
[1][3]

Molecular Weight ~2986 g/mol [7][10]

Maximum Achievable Density 3.1 g/cm³ [1][2][3]

pH of Solution
Approximately 6 (nearly

neutral)
[1][2]

Appearance White crystalline powder [3][7]

Solubility Highly soluble in water [3]

Table 2: Preparation of Sodium Metatungstate Solutions of Varying Densities

Desired Density
(g/cm³)

Mass Percent of
SMT Powder

Grams of SMT
Powder per 100 mL
Water (approx.)

Reference(s)

2.80 82% 455 [2]

2.89 -
Used for fine-grained

sand samples
[14]

2.90 -
833 g in 155 g of

distilled water
[15]

Note: The exact amount of SMT powder required may vary slightly depending on the specific

batch and hydration state of the salt. It is always recommended to verify the final density with a

hydrometer or by weighing a known volume.

Table 3: Comparison of Separation Times
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Heavy Liquid
Density Range
(g/cm³)

Average
Separation Time

Reference(s)

Sodium Metatungstate < 3.0 ~30 minutes [2]

Sodium Metatungstate > 3.0 ~1 hour 40 minutes [2]

Bromoform ~2.89 ~15 minutes [2]

Methylene Iodide > 3.0 ~15 minutes [2]

Experimental Protocols
This section provides detailed step-by-step protocols for heavy mineral separation using

sodium metatungstate.

Determine Required Density: Decide on the target density for your separation based on the

minerals of interest. Most heavy mineral suites are separated at a density of 2.85 g/mL to

2.90 g/mL.[6][15]

Weigh SMT Powder: Accurately weigh the required amount of sodium metatungstate
powder.

Dissolution: In a beaker, add the SMT powder to deionized or distilled water.[2] It is

recommended to add the powder to the water gradually while stirring continuously with a

magnetic stirrer.[15]

Density Check: Once the powder is fully dissolved, allow the solution to cool to room

temperature. Measure the density using a calibrated hydrometer or by accurately weighing a

known volume (e.g., in a pycnometer).

Density Adjustment:

To increase density, add more SMT powder and stir until dissolved. Alternatively, the

solution can be gently heated (e.g., in an oven at 60-80°C) to evaporate some of the

water.[2][15]

To decrease density, add a small amount of deionized water and mix thoroughly.[15]
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Storage: Store the prepared solution in a sealed container to prevent evaporation and

changes in density.[2]

Sample Preparation:

Ensure the sediment sample is dry.[2]

Sieve the sample to the desired grain size fraction.[2] For fine-grained samples (<200

mesh or 0.074mm), a centrifuge method is recommended.[2][16]

Wash the sample with water to remove fine clay and soluble salts that may react with the

SMT solution.[2] For samples containing carbonates (calcite, dolomite), a pre-treatment

with dilute HCl may be necessary, followed by thorough washing with distilled water.[2]

Separation:

Pour the prepared SMT solution into a separatory funnel.[2]

Slowly add the dried sediment sample to the funnel and stir gently to ensure all grains are

wetted by the solution.[2][17]

Allow the mixture to stand undisturbed for the separation to occur. The time required will

depend on the density of the solution and the grain size of the sample (see Table 3).[2]

Heavier minerals will sink to the bottom, while lighter minerals will float.

Collection of Heavy Minerals (Sink Fraction):

Once a clear separation is observed, carefully open the stopcock of the separatory funnel

to drain the heavy mineral fraction into a filter funnel lined with appropriate filter paper.[17]

Close the stopcock before the light mineral fraction reaches the bottom.

Collection of Light Minerals (Float Fraction):

Place a second filter funnel with filter paper under the separatory funnel and drain the

remaining solution and the light mineral fraction.[17]

Washing:
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Wash both the heavy and light mineral fractions thoroughly with deionized water to remove

all traces of the SMT solution. Collect the wash water for SMT recovery.

Drying and Weighing:

Dry the separated mineral fractions in an oven at a low temperature (e.g., 60°C).

Once completely dry, weigh each fraction.

Collection: Collect all the used SMT solution and the initial washings from the mineral

fractions.[2]

Filtration: Filter the collected solution to remove any suspended fine particles.[2] A microfilter

system can be effective.[2]

Reconcentration: Evaporate the excess water from the diluted solution to restore its original

density. This can be done by placing the solution in a large evaporating dish in a fume hood

or a low-temperature oven (around 60°C).[2]

Density Check and Storage: Once the desired density is reached, allow the solution to cool

and verify the density. Store in a sealed container for future use.
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Workflow for heavy mineral separation using sodium metatungstate.
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Factors Influencing Separation Efficiency
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Key factors that influence the efficiency of heavy mineral separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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